Cas no 14162-53-9 (Oleanolic acid 28-O-β-D-glucopyranoside)

Oleanolic acid 28-O-β-D-glucopyranoside structure

14162-53-9 structure

Product Name:Oleanolic acid 28-O-β-D-glucopyranoside

CAS No:14162-53-9

MF:C₃₆H₅₈O₈

MW:618.840932369232

CID:49652

PubChem ID:14189384

Update Time:2025-04-18

Oleanolic acid 28-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- Oleanolic acid beta-D-glucopyranosyl ester
- (3beta)-3-Hydroxy-olean-12-en-28-oic acid beta-D-glucopyranosyl ester
- β-D-glucopyranosyl oleanolate
- (3beta)-3-Hydroxy-olean-12-en-28-oic acid b-D-glucoPyranosyl ester
- (3β)-3-Hydroxy-olean-12-en-28-oic acid b-D-glucoPyranosyl ester
- Oleanolic acid β-D-glucopyranosyl ester
- Compound O
- Oleanolic acid 28-O-D-glucoside
- Beta-D-glucopyranosyl oleanolate
- Oleanolic acid 28-O-β-D-glucopyranoside
- 3β-Hydroxyolean-12-en-28-oic acid β-D-glucopyranosyl ester
- 3β-Hydroxy-5α-olean-12-en-28-oic acid β-D-glucopyranosyl ester
- 3β-Hydroxyoleana-12-ene-28-oic acid 28-β-D-glucopyranosyl ester
- Oleanolic acid 28-O-beta-D-glucopyranoside
- BDBM50235153
- 162H539
- Q27136470
- CS-0134845
- AKOS040760297
- HY-N7635
- Oleanolic acid 28-O-
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
- SCHEMBL2999839
- cent-D-glucopyranosyl oleanolate
- A-D-glucopyranoside
- Oleanolic acid 28-O-??-D-glucopyranoside
- CHEBI:67985
- CHEMBL510111
- MS-30771
- 14162-53-9
- DA-71433
- (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylate
- G13742
- Inchi： 1S/C36H58O8/c1-31(2)14-16-36(30(42)44-29-28(41)27(40)26(39)22(19-37)43-29)17-15-34(6)20(21(36)18-31)8-9-24-33(5)12-11-25(38)32(3,4)23(33)10-13-35(24,34)7/h8,21-29,37-41H,9-19H2,1-7H3/t21-,22+,23-,24+,25-,26+,27-,28+,29-,33-,34+,35+,36-/m0/s1
- InChI Key： KMKFOIBUKYMVRJ-YHFBEQRYSA-N
- SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

Exact Mass: 618.41334
Monoisotopic Mass: 618.41316880 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 44
Rotatable Bond Count: 4
Complexity: 1180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 137
Molecular Weight: 618.8

Experimental Properties

Color/Form: Powder
PSA: 136.68
LogP: 4.49210

Oleanolic acid 28-O-β-D-glucopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N7635-1mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9		1mg	￥1600	2021-07-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-1 mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.56%	1mg	￥1397.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-5 mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.56%	5mg	￥3143.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-10 mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.56%	10mg	￥4715.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-25 mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.56%	25mg	￥8486.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-50 mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.56%	50mg	￥12729.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1439-1 mg	Beta-D-glucopyranosyl oleanolate	14162-53-9		1mg	￥1690.00	2021-09-23
ChemScence	CS-0134845-1mg	Oleanolic acid 28-O-β-D-glucopyranoside	14162-53-9	98.81%	1mg	$160.0	2022-04-27
TRC	B250700-2.5mg	(3beta)-3-Hydroxy-olean-12-en-28-oic acidb-D-glucopyranosylester	14162-53-9		2.5mg	$ 200.00	2022-06-07
TRC	B250700-5mg	(3beta)-3-Hydroxy-olean-12-en-28-oic acidb-D-glucopyranosylester	14162-53-9		5mg	$ 370.00	2022-06-07

Oleanolic acid 28-O-β-D-glucopyranoside Production Method

Production Method 1

508-02-1

921-60-8

14162-53-9

31297-79-7

78454-20-3

3391-80-8

95298-47-8

88515-58-6

Reaction Conditions

1.1 4 d

Reference

: Biotransformation of oleanolic acid by Alternaria longipes and Penicillium adametzi

Liu, Dai-Lin; Liu, Ying; Qiu, Feng; Gao, Ying; Zhang, Jing-Ze, Journal of Asian Natural Products Research, 2011, 13(2), 160-167